Cas no 880802-31-3 (2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide)

• Product Name: 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide
• CAS No: 880802-31-3
• MF: C₁₆H₁₇N₅O₄S
• MW: 375.402281522751
• CID: 5476001
• Update Time: 2025-05-19

2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide
• 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C16H17N5O4S/c1-23-10-5-6-11(13(8-10)24-2)18-14(22)9-26-16-20-19-15(21(16)17)12-4-3-7-25-12/h3-8H,9,17H2,1-2H3,(H,18,22)
• InChI Key： KUWRXOBIRJIXNV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CSC1N(N)C(C2=CC=CO2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide

Introduction to Compound with CAS No. 880802-31-3 and Product Name: 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide

The compound with the CAS number 880802-31-3 and the product name 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in various therapeutic areas.

One of the most striking features of this compound is its structural complexity. The molecule incorporates a furan ring, a 1,2,4-triazole ring, and an acetamide moiety, all of which are known for their biological activity. The 4-amino group and the sulfanyl group further enhance its potential as a pharmacophore. These structural elements contribute to the compound's ability to interact with biological targets in a highly specific manner, making it an attractive candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways. The compound in question has shown promise in preliminary studies as a potential inhibitor of key enzymes involved in inflammation. Specifically, its ability to interact with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes has been observed, suggesting that it may have anti-inflammatory properties. This aligns with the broader trend in pharmaceutical research towards identifying and developing compounds that can modulate these pathways without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The furan ring present in the molecule is particularly noteworthy due to its known bioactivity. Furan derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. In this compound, the furan ring is linked to the 1,2,4-triazole ring, which is another heterocyclic system known for its pharmacological activity. The triazole ring is particularly interesting because it has been shown to exhibit a wide range of biological effects, including antiviral, antibacterial, and anticancer properties. The combination of these two heterocyclic systems in a single molecule suggests that it may possess multiple biological activities simultaneously.

The acetamide moiety in the compound's structure also plays a crucial role in its biological activity. Acetamides are known for their ability to interact with biological targets such as enzymes and receptors. In this case, the acetamide group is linked to a dimethoxyphenyl ring, which is another functional group that has been shown to enhance biological activity. The dimethoxyphenyl ring is particularly interesting because it has been shown to increase the solubility and bioavailability of drugs, making it an attractive feature for pharmaceutical development.

Recent studies have also highlighted the importance of scaffold hopping in drug discovery. Scaffold hopping involves making structural changes to an existing molecule to create new analogs with potentially improved biological activity. The compound under discussion represents an excellent example of scaffold hopping, as it incorporates multiple heterocyclic rings and functional groups that are not commonly found together in other molecules. This structural novelty makes it a promising candidate for further investigation.

In addition to its potential as an anti-inflammatory agent, this compound has also shown promise as a potential anticancer agent. Preliminary studies have indicated that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been observed to downregulate the expression of genes involved in tumor growth and metastasis. These findings are particularly exciting because they suggest that this compound may have therapeutic potential beyond its anti-inflammatory properties.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce such molecules with increasing efficiency and purity. The use of modern techniques such as transition metal-catalyzed reactions has allowed chemists to construct complex molecular frameworks more easily than was previously possible. These advancements have not only made it possible to synthesize this compound but also have provided new tools for designing other molecules with similar or improved biological activity.

The pharmacokinetic properties of this compound are also worth considering. In order for a drug to be effective, it must not only interact with its target but also be absorbed, distributed, metabolized, and excreted (ADME) in a way that ensures therapeutic efficacy while minimizing side effects. Preliminary studies have indicated that this compound has favorable pharmacokinetic properties, including good solubility and bioavailability. These properties make it a promising candidate for further development into a therapeutic agent.

The development of new drugs is often a lengthy and expensive process involving multiple stages of research and testing. However, computational methods such as molecular modeling and virtual screening can help accelerate this process by identifying promising candidates more quickly and efficiently than traditional experimental methods alone. These computational tools have already been used to identify several promising analogs of this compound that may have improved biological activity or better pharmacokinetic properties.

In conclusion,2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide represents a significant advancement in pharmaceutical chemistry with potential applications in both anti-inflammatory and anticancer therapies. Its complex structure incorporates multiple heterocyclic rings and functional groups that contribute to its biological activity, making it an attractive candidate for further investigation。 With continued research and development, this compound holds promise for improving human health by providing new treatments for various diseases.